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Compound of Interest

Compound Name: H-Pro-Val-OH

Cat. No.: B1679181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

methodologies for determining the solubility and stability of the dipeptide H-Pro-Val-OH (Prolyl-

Valine). Due to the limited direct experimental data for this specific dipeptide, this guide

synthesizes information from related compounds, the constituent amino acids (Proline and

Valine), and established principles of peptide chemistry to provide a robust framework for its

characterization.

Physicochemical Properties and Predicted
Solubility
The solubility of a peptide is governed by its amino acid composition, sequence, and the

physicochemical properties of the solvent. H-Pro-Val-OH is a dipeptide composed of a cyclic,

nonpolar amino acid (Proline) and a hydrophobic, aliphatic amino acid (Valine). This

composition suggests that its solubility in aqueous solutions may be limited.

Table 1: Predicted Solubility of H-Pro-Val-OH
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Solvent System Predicted Solubility Rationale

Deionized Water Sparingly soluble

The peptide has a neutral

overall charge at physiological

pH and is composed of

hydrophobic and nonpolar

residues, which limits its

interaction with water.

Phosphate-Buffered Saline

(PBS, pH 7.4)
Sparingly soluble

Similar to water, the

hydrophobic nature of the

peptide will likely result in low

solubility.

Acidic Buffers (e.g., 0.1 M

Acetic Acid)
Moderately soluble

Protonation of the N-terminus

and the carboxylic acid group

can increase polarity and

improve solubility.

Basic Buffers (e.g., 0.1 M

Ammonium Bicarbonate)
Moderately soluble

Deprotonation of the carboxylic

acid and N-terminus can

enhance solubility.

Organic Solvents (e.g., DMSO,

DMF, Acetonitrile)
Soluble

The nonpolar and hydrophobic

character of the peptide favors

solubility in organic solvents.[1]

Note: It is crucial to experimentally verify the solubility of H-Pro-Val-OH for any new application.

A recommended workflow for determining peptide solubility is presented below.

Experimental Workflow for Solubility Determination
The following diagram outlines a general workflow for experimentally determining the solubility

of a peptide like H-Pro-Val-OH.
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Start: Lyophilized H-Pro-Val-OH

Test Solubility in Water

Soluble

Insoluble/Sparingly Soluble

End: Determine Optimal Solvent

Test Solubility in Acidic/Basic Buffers

Soluble

Insoluble/Sparingly Soluble

Test Solubility in Organic Solvents (e.g., DMSO)

Soluble
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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